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Compound of Interest

Compound Name: H-Glu(Met-OH)-OH

Cat. No.: B106599

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents is paramount to ensuring laboratory safety and environmental compliance.
This guide provides a comprehensive overview of the recommended disposal procedures for
H-Glu(Met-OH)-OH, grounded in established safety protocols. While specific disposal data for
this compound is limited, the following procedures are based on general best practices for
chemical waste management.

Chemical and Physical Properties

A summary of the known quantitative data for H-Glu(Met-OH)-OH is presented below. It is
important to note that comprehensive hazard data is not readily available, underscoring the
need for cautious handling.
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Property Value Reference
Molecular Formula C10H18N205S [1]
Molecular Weight 278.32 g/mol [1]

CAS Number 4423-22-7 [1]

Physical State Solid

Melting Point 200°C - 202°C (decomposes)

Hazard Statement(s) no data available [1112]
Pictogram(s) no data available [11[2]
Signal Word no data available [1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that appropriate personal protective equipment
(PPE) is worn. This includes safety goggles, gloves, and a lab coat. All handling of H-Glu(Met-
OH)-OH should be conducted in a well-ventilated area, preferably within a fume hood.[2]

First Aid Measures:

« If inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration and seek immediate medical attention.[1]

 In case of skin contact: Remove contaminated clothing and wash the affected area
thoroughly with soap and plenty of water. Consult a physician if irritation develops.[1][2]

 In case of eye contact: Rinse eyes with pure water for at least 15 minutes and consult a
physician.[1]

« If swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person and seek immediate medical attention.[1]

Step-by-Step Disposal Protocol
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Due to the lack of specific degradation or neutralization protocols for H-Glu(Met-OH)-OH, the
primary method of disposal is through a licensed professional waste disposal service. The
following workflow outlines the necessary steps to ensure safe and compliant disposal.
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Figure 1. Workflow for the proper disposal of H-Glu(Met-OH)-OH.
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Detailed Experimental Protocol for Waste Handling

While no experimental protocols for the chemical alteration of H-Glu(Met-OH)-OH for disposal
were found, the following protocol details the necessary steps for its safe collection and
preparation for disposal:

Container Selection: Choose a waste container that is chemically compatible with H-
Glu(Met-OH)-OH. The container must be in good condition, with a secure, leak-proof lid.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "H-Glu(Met-OH)-OH," and the approximate quantity. Unlabeled or improperly
labeled waste may be rejected by the disposal service.

Waste Transfer: Carefully transfer the H-Glu(Met-OH)-OH waste into the designated
container. Avoid creating dust if handling the solid form.

Segregation: Do not mix H-Glu(Met-OH)-OH with other waste streams unless compatibility
has been confirmed. Incompatible wastes can react, leading to hazardous conditions.

Storage: Store the sealed waste container in a designated, secure area away from general
laboratory traffic. The storage area should be cool, dry, and well-ventilated.

Logistical and Operational Plans for Disposal

The disposal of H-Glu(Met-OH)-OH is governed by federal, state, and local regulations. It is the
responsibility of the waste generator to ensure full compliance.

e Engage a Professional Service: Contact your institution's Environmental Health & Safety
(EHS) department or a licensed chemical waste disposal contractor to arrange for pickup.[3]

o Documentation: Provide the disposal service with a copy of the Safety Data Sheet (SDS)
and any other required documentation. Maintain a record of all disposed chemicals as
required by regulations.

e Scheduling: Coordinate a pickup time with the disposal service. Ensure that the waste is
properly packaged and labeled prior to their arrival.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
H-Glu(Met-OH)-OH, thereby protecting personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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